Cas no 100990-47-4 (Benzene-14C6, nitro-(9CI))

• Product Name: Benzene-14C6, nitro-(9CI)
• CAS No: 100990-47-4
• MF: C₆H₅NO₂
• MW: 135.064649343491
• CID: 138868
• PubChem ID: 12210404
• Update Time: 2025-04-19

Benzene-14C6, nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene-14C6, nitro-(9CI)
• NITROBENZENE, [14C(U)]
• 100990-47-4
• Benzene-14c6,nitro-(9ci)
• Nitro(1,2,3,4,5,6-14C6)cyclohexatriene

• Inchi： 1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H/i1+2,2+2,3+2,4+2,5+2,6+2
• InChI Key： LQNUZADURLCDLV-YROCTSJKSA-N
• SMILES： [O-][N+]([14C]1[14CH]=[14CH][14CH]=[14CH][14CH]=1)=O

Computed Properties

• Exact Mass: 51.09625
• Monoisotopic Mass: 135.0514803g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14